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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Akton, with the CAS number 1757-18-2, is an organophosphorus compound chemically
identified as O-[2-chloro-1-(2,5-dichlorophenyl)ethenyl] O,0-diethyl phosphorothioate.[1]
Primarily utilized as a nonsystemic insecticide, Akton exerts its biological effects through the
inhibition of acetylcholinesterase, a critical enzyme in the nervous system.[1] This technical
guide provides an in-depth overview of the chemical, physical, and toxicological properties of
Akton, along with its mechanism of action and relevant experimental protocols for its analysis.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Akton are summarized in the table
below, providing a concise reference for laboratory and research applications.
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Property Value Reference
CAS Number 1757-18-2 [1]
Molecular Formula C12H14Cl303PS [1]
Molecular Weight 375.6 g/mol [1]

[2-chloro-1-(2,5-

dichlorophenyl)ethenoxy]-
IUPAC Name ) ) [1]
diethoxy-sulfanylidene-A>-

phosphane
Melting Point 27.5-28.5 °C
Boiling Point 406.5 £ 55.0 °C (Predicted)
Density 1.392 + 0.06 g/cm3 (Predicted)
Water Solubility 1.4 mg/L [2]
Appearance Brown liquid [2]

Toxicological Profile

Akton is classified as a highly toxic compound. Its toxicity is primarily attributed to its potent
inhibition of acetylcholinesterase. The following table summarizes the available acute toxicity

data.
. Route of
Test Animal o . LD50 Reference
Administration
Rat Oral 146 mg/kg [2]
Mouse Oral 89 mg/kg [2]
Mallard Oral >2000 mg/kg [2]
Rabbit Dermal 177 mg/kg [2]

Hazard Classification:
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e GHS Classification: Fatal if swallowed or in contact with skin.

Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mechanism of action for Akton, like other organophosphate insecticides, is the
inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis

of the neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process essential for
terminating nerve impulses at cholinergic synapses.

The inhibition of AChE by Akton is an irreversible process that occurs at the serine hydroxyl
group in the active site of the enzyme.[3] This leads to the accumulation of acetylcholine in the
synaptic cleft, resulting in continuous stimulation of muscarinic and nicotinic receptors. This
overstimulation leads to a state known as cholinergic crisis, characterized by a range of
symptoms including muscle weakness, paralysis, and in severe cases, respiratory failure and
death.[4]

Signaling Pathway

The following diagram illustrates the signaling pathway of acetylcholinesterase inhibition by
Akton.
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Acetylcholinesterase inhibition by Akton.

Downstream of receptor overstimulation, organophosphate exposure can also lead to the
activation of other signaling pathways, such as the mitogen-activated protein kinase (MAPK)
pathway, including ERK, JNK, and p38-MAPK, which can induce oxidative stress and
apoptosis.

Experimental Protocols

While detailed, step-by-step protocols for the synthesis and analysis of Akton are not readily
available in the public domain, this section outlines the general methodologies based on
established analytical procedures for organophosphorus pesticides.

Synthesis

The synthesis of Akton generally involves a three-step process:[1]

o Preparation of Diethyl Phosphorothioate: This is typically achieved through the reaction of
phosphorus pentasulfide with diethyl chlorophosphate.

e Chlorination: Chlorine is introduced into the aromatic ring using a chlorinating agent such as
thionyl chloride or phosphorus oxychloride.

o Formation of the Ethenyl Group: The final step involves coupling reactions to form the
ethenyl linkage with the desired substitution pattern.

Analytical Methods

The analysis of Akton is typically performed using gas chromatography (GC) coupled with
various detectors. The following provides a general workflow and suggested parameters based
on standard methods for organophosphorus pesticide analysis, such as AOAC Official Method
985.22 and US EPA Method 8141B.

5.2.1 Sample Preparation (General)
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A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol would be
employed to isolate Akton from the sample matrix. The choice of solvent and sorbent would
depend on the specific matrix being analyzed.

5.2.2 Gas Chromatography (GC) Analysis

 Instrumentation: A gas chromatograph equipped with a split/splitless injector and a suitable
detector.

e Column: A capillary column suitable for pesticide analysis, such as a TG-5SILMS (30 m x
0.25 mm i.d., 0.25 um film thickness) or equivalent.

« Injector: Splitless mode.
e Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A temperature gradient would be optimized to ensure adequate
separation of Akton from other components in the sample. A typical program might start at a
low temperature (e.g., 60-80°C), ramp up to a higher temperature (e.g., 280-300°C), and
hold for a period to ensure elution of all compounds.

e Detector:
o Flame Photometric Detector (FPD): Sensitive to phosphorus-containing compounds.

o Nitrogen-Phosphorus Detector (NPD): Highly selective for nitrogen- and phosphorus-
containing compounds.

o Mass Spectrometer (MS): Provides definitive identification and quantification. For targeted
analysis, a triple quadrupole mass spectrometer operating in multiple reaction monitoring
(MRM) mode would offer the highest selectivity and sensitivity.

5.2.3 Infrared (IR) Spectroscopy

Infrared spectroscopy can be used for the identification and structural elucidation of Akton. A
sample of the purified compound would be analyzed using an FTIR spectrometer. The resulting
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spectrum would show characteristic absorption bands corresponding to the various functional
groups present in the molecule, such as P=S, P-O-C, C=C, and C-ClI bonds.

Experimental Workflow

The following diagram outlines a general workflow for the analysis of Akton in a given sample.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1233760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Collection

Extraction
(LLE or SPE)

Solvent Evaporation
& Concentration

Instrumental Analysis

Identification & Screening & Structural
Quantification Quantification Confirmation
Y
GC-MS/MS GC-FPD/NPD FTIR Spectroscopy

Data Processing

& Quantification

Final Report

Click to download full resolution via product page

General workflow for Akton analysis.
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Safety and Handling

Akton is a highly toxic compound and should be handled with extreme caution in a well-
ventilated laboratory, preferably within a fume hood. Appropriate personal protective equipment
(PPE), including chemical-resistant gloves, a lab coat, and safety goggles, must be worn at all
times. In case of accidental exposure, seek immediate medical attention. Refer to the Safety
Data Sheet (SDS) for complete safety and handling information.

Conclusion

Akton (CAS 1757-18-2) is a potent organophosphorus insecticide with a well-defined
mechanism of action involving the irreversible inhibition of acetylcholinesterase. Its chemical,
physical, and toxicological properties necessitate careful handling and the use of sensitive and
selective analytical methods for its detection and quantification. This guide provides a
comprehensive overview to support researchers and scientists in their work with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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